Cas no 150972-72-8 ((3beta,15alpha,23R,24S)-16,23:16,24-Diepoxycycloart-7-ene-3,15,25-triol)

• Product Name: (3beta,15alpha,23R,24S)-16,23:16,24-Diepoxycycloart-7-ene-3,15,25-triol
• CAS No: 150972-72-8
• MF: C₃₀H₄₆O₅
• MW: 486.683249950409
• CID: 2037230
• PubChem ID: 101577840
• Update Time: 2025-04-21

(3beta,15alpha,23R,24S)-16,23:16,24-Diepoxycycloart-7-ene-3,15,25-triol Chemical and Physical Properties

Names and Identifiers

• (3beta,15alpha,23R,24S)-16,23:16,24-Diepoxycycloart-7-ene-3,15,25-triol
• 7(8)-en-cimigenol
• 7(8)-Ene-cimigenol
• (3beta,15alpha,16alpha,23R,24S)-16,23:16,24-Diepoxy-9,19-cyclolanost-7-ene-3,15,25-triol
• 7,8-Didehydrocimigenol
• (1S,2R,3R,7R,9S,12R,14R,17R,18R,19R,21R,22S)-22-(2-hydroxypropan-2-yl)-3,8,8,17,19-pentamethyl-23,24-dioxaheptacyclo[19.2.1.01,18.03,17.04,14.07,12.012,14]tetracos-4-ene-2,9-diol
• AKOS040761238
• DA-70335
• 150972-72-8
• (1S,2R,3R,7R,9S,12R,14R,17R,18R,19R,21R,22S)-22-(2-hydroxypropan-2-yl)-3,8,8,17,19-pentamethyl-23,24-dioxaheptacyclo[19.2.1.0(1),(1)?.0(3),(1)?.0?,(1)?.0?,(1)(2).0(1)(2),(1)?]tetracos-4-ene-2,9-diol
• HY-N10047

• Inchi： 1S/C30H46O5/c1-16-14-17-22(25(4,5)33)35-30(34-17)21(16)26(6)12-13-29-15-28(29)11-10-20(31)24(2,3)18(28)8-9-19(29)27(26,7)23(30)32/h9,16-18,20-23,31-33H,8,10-15H2,1-7H3/t16-,17-,18+,20+,21-,22+,23-,26-,27-,28-,29+,30+/m1/s1
• InChI Key： VFWGQUZLHBLDFF-OSIIPQMASA-N
• SMILES： O1[C@H]2[C@@H](C(C)(C)O)O[C@]31[C@@H]([C@]1(C)[C@](C)(CC[C@]45C1=CC[C@H]1C(C)(C)[C@H](CC[C@]41C5)O)[C@H]3[C@H](C)C2)O

Computed Properties

• Exact Mass: 486.33452456g/mol
• Monoisotopic Mass: 486.33452456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 1
• Complexity: 1020
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 12
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 79.2Ų

Experimental Properties

• Color/Form: Cryst.
• Density: 1.24±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (8.8E-3 g/L) (25 ºC),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cycloartanols and derivatives